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Compound of Interest

Compound Name: 1-Arachidonoyl-d5-rac-glycerol

Cat. No.: B15557433

Essential Safety and Handling Guide for 1-
Arachidonoyl-d5-rac-glycerol

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Arachidonoyl-d5-rac-glycerol. The following procedures are designed to ensure the safe and
effective use of this compound in a laboratory setting.

Primary Hazard Overview: 1-Arachidonoyl-d5-rac-glycerol is supplied as a solution in
acetonitrile. The primary hazards are associated with the solvent. Acetonitrile is a highly
flammable liquid and vapor that is harmful if swallowed, in contact with skin, or inhaled. It is
also known to cause serious eye irritation.[1][2]

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted for all procedures involving this
compound. The following table outlines the recommended PPE for handling 1-Arachidonoyl-
d5-rac-glycerol.
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Protection Type

Equipment

Rationale

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield may be required for

splash-prone activities.

To prevent eye contact with the
acetonitrile solution, which can

cause serious irritation.[1][2]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile). A lab coat or
disposable gown should be
worn to protect clothing and

skin.

To prevent skin contact with
the acetonitrile solution, which
is harmful.[1][2]

Respiratory Protection

A properly fitted respirator
(e.g., an N95 or higher) may
be necessary if working
outside of a fume hood or if
there is a risk of generating

aerosols.

To prevent inhalation of
acetonitrile vapors, which are
harmful.[1][2]

Hand Protection

Nitrile gloves are

recommended.

To protect hands from
exposure to the chemical

solution.

Operational Plan: Safe Handling and Storage

Adherence to the following step-by-step procedures is crucial for minimizing risk and ensuring

the integrity of the compound.

Storage

o Temperature: Store at -20°C for long-term stability.[3]

o Container: Keep the container tightly closed in a dry and well-ventilated place.[4]

o Precautions: Keep away from heat, sparks, open flames, and hot surfaces. No smoking in

the storage or handling area.[1][2][4]

Handling
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e Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be
conducted in a well-ventilated area, preferably within a chemical fume hood.

o Dispensing: When dispensing the solution, use appropriate tools such as micropipettes with
filtered tips to prevent aerosol generation.

o Spill Management: In case of a small spill, absorb the material with an inert absorbent (e.g.,
sand, diatomite) and place it in a sealed container for disposal. For larger spills, evacuate the
area and follow your institution's emergency procedures.[2]

e First Aid:

[e]

If Swallowed: Call a poison center or doctor if you feel unwell.[1]

o If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[1]

o If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1][2]

Disposal Plan

All waste containing 1-Arachidonoyl-d5-rac-glycerol and acetonitrile must be treated as
hazardous waste.

o Waste Collection: Collect all waste, including empty containers, contaminated PPE, and spill
cleanup materials, in a designated and properly labeled hazardous waste container.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and a description of the contents (e.g., "Acetonitrile waste with 1-Arachidonoyl-d5-rac-
glycerol”).

o Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety office or a licensed hazardous waste disposal company. Do not dispose of it down
the drain or in regular trash.
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Quantitative Data Summary

The following table summarizes key quantitative data for 1-Arachidonoyl-d5-rac-glycerol.

Property Value Source
Molecular Formula C23H33Ds04 [3]
Molecular Weight 383.6 g/mol [3]
Purity >99% deuterated forms (di-ds)  [3]
Formulation A solution in acetonitrile [3]
Storage Temperature -20°C [3]
Stability > 2 years at -20°C [3]

Safe Handling Workflow
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Safe Handling Workflow for 1-Arachidonoyl-d5-rac-glycerol

Preparation Handling

Conduct Risk Assessment

Retrieve from -20°C Storage

Don Appropriate PPE Dispense Compound

/ Post-HandIinN

Return to -20°C Storage Decontaminate Work Area

(Gloves, Lab Coat, Eye Protection)

Prepare Work Area
(Fume Hood)

Dispvosal

Collect Waste in
Labeled Container

Dispose via Institutional
EH&S Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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